Cas no 59807-19-1 (4-(4-Methoxyphenyl)-6-phenylpyrimidin-2-amine)

• Product Name: 4-(4-Methoxyphenyl)-6-phenylpyrimidin-2-amine
• CAS No: 59807-19-1
• MF: C₁₇H₁₅N₃O
• MW: 277.320503473282
• MDL: MFCD00725984
• CID: 1029374
• PubChem ID: 12293992
• Update Time: 2025-07-23

4-(4-Methoxyphenyl)-6-phenylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methoxyphenyl)-6-phenylpyrimidin-2-amine
• DTXSID00485232
• 59807-19-1
• CS-0366353
• 4-(4-Methoxyphenyl)-6-phenylpyrimidin-2(1H)-imine
• N10422
• AKOS001873054
• CCG-155170
• A848232
• 4- (4-Methoxyphenyl)-6-phenyl-2-pyrimidinamin
• 4-(4-methoxyphenyl)-6-phenyl-pyrimidin-2-amine
• MFCD00725984
• 4-(4-METHOXYPHENYL)-6-PHENYL-2-PYRIMIDINYLAMINE
• CHEMBL4286323
• SB58711

• MDL： MFCD00725984
• Inchi： 1S/C17H15N3O/c1-21-14-9-7-13(8-10-14)16-11-15(19-17(18)20-16)12-5-3-2-4-6-12/h2-11H,1H3,(H2,18,19,20)
• InChI Key： LXNCIVHSBKWGSP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=C(C2C=CC=CC=2)N=C(N)N=1

Computed Properties

• Exact Mass: 277.121512110g/mol
• Monoisotopic Mass: 277.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61Ų

Additional information on 4-(4-Methoxyphenyl)-6-phenylpyrimidin-2-amine

Recent Advances in the Study of 4-(4-Methoxyphenyl)-6-phenylpyrimidin-2-amine (CAS: 59807-19-1)

4-(4-Methoxyphenyl)-6-phenylpyrimidin-2-amine (CAS: 59807-19-1) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a kinase inhibitor, particularly in the context of cancer therapy and inflammatory diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical applications.

One of the most notable advancements in the study of 4-(4-Methoxyphenyl)-6-phenylpyrimidin-2-amine is its identification as a potent inhibitor of specific tyrosine kinases, such as EGFR (Epidermal Growth Factor Receptor) and JAK (Janus Kinase). These kinases play critical roles in cell proliferation and immune responses, making them attractive targets for drug development. Recent in vitro and in vivo studies have demonstrated that this compound exhibits high selectivity and efficacy in inhibiting these kinases, leading to reduced tumor growth and inflammation in preclinical models.

In addition to its kinase inhibitory activity, 4-(4-Methoxyphenyl)-6-phenylpyrimidin-2-amine has also been investigated for its potential to modulate other signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound can interfere with the NF-κB pathway, which is implicated in chronic inflammatory conditions and cancer. The study reported that the compound significantly reduced the expression of pro-inflammatory cytokines in cell cultures, suggesting its potential as a dual-action therapeutic agent.

Another area of interest is the compound's pharmacokinetic profile. Recent pharmacokinetic studies have shown that 4-(4-Methoxyphenyl)-6-phenylpyrimidin-2-amine exhibits favorable oral bioavailability and metabolic stability, which are critical for its development as a drug candidate. However, challenges such as off-target effects and toxicity in long-term use remain to be addressed. Ongoing research is focused on optimizing the compound's structure to enhance its specificity and reduce adverse effects.

In conclusion, 4-(4-Methoxyphenyl)-6-phenylpyrimidin-2-amine (CAS: 59807-19-1) represents a promising candidate for the development of novel kinase inhibitors with applications in oncology and immunology. Its ability to target multiple signaling pathways and its favorable pharmacokinetic properties make it a valuable subject for further research. Future studies should focus on clinical translation, including safety and efficacy trials, to fully realize its therapeutic potential.